Cas no 157763-26-3 (2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine)

• Product Name: 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine
• CAS No: 157763-26-3
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 107873
• PubChem ID: 45078049
• Update Time: 2025-07-14

2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine,a,a,1-trimethyl-
• 1H-Benzimidazole-2-methanamine,alpha,alpha,1-trimethyl-(9CI)
• 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine
• 157763-26-3
• CHEMBL4550350
• 2-(1-methyl-1H-benzo[d]imidazol-2-yl)propan-2-amine
• 2-(1-methylbenzimidazol-2-yl)propan-2-amine
• AKOS010516657
• EN300-140998

• Inchi： 1S/C11H15N3/c1-11(2,12)10-13-8-6-4-5-7-9(8)14(10)3/h4-7H,12H2,1-3H3
• InChI Key： YJRRYTPRHQODJG-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1C(C)(C)N

Computed Properties

• Exact Mass: 189.127
• Monoisotopic Mass: 189.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine

Introduction to 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine (CAS No. 157763-26-3) and Its Emerging Applications in Chemical Biology

The compound 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine, identified by the CAS number 157763-26-3, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework comprising a benzodiazole core and an amine-substituted propyl group, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into biological pathways.

At the heart of this compound's appeal lies its molecular architecture, which integrates the pharmacophoric properties of the benzodiazole scaffold—a well-documented class of heterocyclic compounds known for their interaction with central nervous system receptors. The presence of a methyl-substituted benzodiazole moiety enhances its binding affinity and selectivity, making it a promising candidate for modulating neurotransmitter activity. Specifically, derivatives of this class have been explored for their roles in anxiolytic, sedative, and anticonvulsant effects, though recent studies have expanded their investigation into neuroprotective and anti-inflammatory mechanisms.

The propylamine side chain in 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine introduces an additional layer of complexity, enabling diverse functionalization and bioconjugation strategies. This feature has been leveraged in the development of prodrugs and targeted delivery systems, where the amine group serves as a versatile handle for chemical modifications. Such adaptations are critical for optimizing pharmacokinetic profiles and enhancing cellular uptake, thereby improving therapeutic efficacy.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular docking simulations have revealed its high binding affinity for various protein targets, including enzymes involved in metabolic pathways and receptors implicated in neurodegenerative disorders. Notably, studies suggest that 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine may interact with sigma receptors, which are increasingly recognized for their role in modulating pain perception and cognitive function. These findings align with emerging research indicating that sigma receptor modulation could be a novel strategy for treating chronic pain syndromes and cognitive impairments associated with aging.

In parallel, synthetic chemists have developed innovative methodologies to access derivatives of this compound with tailored biological activities. For instance, palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at the propyl position, expanding the structural diversity of analogues. Such modifications have yielded compounds with enhanced solubility and reduced toxicity profiles, addressing key challenges in drug development. Additionally, biocatalytic approaches have been employed to introduce chiral centers at the amine moiety, paving the way for enantiomerically pure derivatives that exhibit improved selectivity in biological assays.

The therapeutic potential of 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine has also been explored in preclinical models of inflammation and autoimmunity. Preliminary data indicate that this compound can modulate immune cell signaling pathways by inhibiting key pro-inflammatory cytokines. The benzodiazole core is believed to interfere with transcription factor activation via direct protein-protein interactions, while the amine group facilitates intracellular delivery through interactions with lipophilic carriers. These mechanisms suggest that 157763-26-3 could serve as a lead compound for developing immunomodulatory therapies with minimal side effects.

From a regulatory perspective, the synthesis and handling of CAS No. 157763-26-3 must adhere to stringent quality control measures to ensure consistency in pharmaceutical applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm purity and structural integrity. These methods are complemented by stability studies under various conditions to assess shelf-life predictions and formulation compatibility.

The future direction of research on benzodiazol-based amine derivatives like 2-(1-methyl-1H-1,3-benzodiazol-2-y l)propan - 2 - amine (CAS No. 157763 - 26 - 3) lies in translational studies bridging preclinical findings to clinical trials. Collaborative efforts between medicinal chemists and clinicians are essential to validate promising leads through rigorous testing protocols. Furthermore, interdisciplinary approaches integrating artificial intelligence (AI) for drug discovery hold promise for accelerating the identification of novel analogues with optimized pharmacological profiles.

In conclusion,157763 - 26 - 3 exemplifies how structural innovation can unlock new therapeutic opportunities across multiple disease domains. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for further exploration in chemical biology and drug development pipelines。 As research progresses，this compound will continue to contribute to our understanding of molecular interactions underlying neurological，immunological，and metabolic disorders，ultimately paving the way toward next-generation therapeutics。